Cas no 380170-16-1 (4-({1,1'-biphenyl-2-yloxy}methyl)benzohydrazide)

• Product Name: 4-({1,1'-biphenyl-2-yloxy}methyl)benzohydrazide
• CAS No: 380170-16-1
• MF: C₂₀H₁₈N₂O₂
• MW: 318.369124889374
• CID: 5228419
• Update Time: 2025-06-09

4-({1,1'-biphenyl-2-yloxy}methyl)benzohydrazide Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[([1,1'-biphenyl]-2-yloxy)methyl]-, hydrazide
• 4-(2-Phenylphenoxymethyl)benzohydrazide
• 4-({1,1'-biphenyl-2-yloxy}methyl)benzohydrazide

• Inchi： 1S/C20H18N2O2/c21-22-20(23)17-12-10-15(11-13-17)14-24-19-9-5-4-8-18(19)16-6-2-1-3-7-16/h1-13H,14,21H2,(H,22,23)
• InChI Key： IRHMSOQRVXQNLL-UHFFFAOYSA-N
• SMILES： C(NN)(=O)C1=CC=C(COC2=CC=CC=C2C2=CC=CC=C2)C=C1

Additional information on 4-({1,1'-biphenyl-2-yloxy}methyl)benzohydrazide

Recent Advances in the Study of 4-({1,1'-biphenyl-2-yloxy}methyl)benzohydrazide (CAS: 380170-16-1)

The compound 4-({1,1'-biphenyl-2-yloxy}methyl)benzohydrazide (CAS: 380170-16-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This hydrazide derivative, characterized by its unique biphenyl-oxy-methylbenzohydrazide structure, has demonstrated promising pharmacological properties, particularly in the context of anti-inflammatory and anticancer applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its therapeutic potential in preclinical models.

One of the key findings in recent literature pertains to the compound's ability to modulate specific signaling pathways involved in inflammation and cell proliferation. Researchers have identified that 4-({1,1'-biphenyl-2-yloxy}methyl)benzohydrazide exhibits inhibitory effects on NF-κB and STAT3, two critical transcription factors implicated in chronic inflammation and cancer progression. These findings suggest that the compound could serve as a valuable scaffold for the development of novel anti-inflammatory and anticancer agents.

In addition to its biological activity, advancements in the synthetic chemistry of 4-({1,1'-biphenyl-2-yloxy}methyl)benzohydrazide have been reported. A recent study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route that improves yield and purity while reducing the number of steps required. This development is particularly significant for scaling up production for further preclinical and clinical studies.

Preclinical evaluations of 4-({1,1'-biphenyl-2-yloxy}methyl)benzohydrazide have shown encouraging results. In vitro studies using human cancer cell lines revealed dose-dependent cytotoxicity, with notable selectivity toward certain cancer types. Furthermore, in vivo studies in murine models demonstrated reduced tumor growth and minimal toxicity, highlighting its potential as a safe and effective therapeutic agent. These findings have spurred interest in further investigations, including combination therapies and formulation optimization.

Despite these promising results, challenges remain in the development of 4-({1,1'-biphenyl-2-yloxy}methyl)benzohydrazide as a drug candidate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through structural modifications and advanced drug delivery systems. Ongoing research aims to tackle these challenges by employing computational modeling and high-throughput screening to identify derivatives with improved pharmacokinetic profiles.

In conclusion, 4-({1,1'-biphenyl-2-yloxy}methyl)benzohydrazide (CAS: 380170-16-1) represents a promising candidate in the field of chemical biology and drug discovery. Its dual anti-inflammatory and anticancer properties, coupled with recent advancements in synthesis and preclinical evaluation, position it as a compound of significant interest. Future research will likely focus on translational studies to bridge the gap between laboratory findings and clinical applications, paving the way for its potential use in human therapeutics.